Cas no 22-12-8 (5-acetylamino-2-[[5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid)

5-acetylamino-2-[[5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid structure
22-12-8 structure
Product Name:5-acetylamino-2-[[5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid
CAS No:22-12-8
MF:C20H31N4O16P
MW:614.451107263565
CID:912218
PubChem ID:448209
Update Time:2025-04-19

5-acetylamino-2-[[5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-acetylamino-2-[[5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid
    • (2S,4S,5S,6S)-5-ACETAMIDO-2-(((2R,3S,4S,5R)-5-(4-AZANYL-2-OXIDANYLIDENE-PYRIMIDIN-1-YL)-3,4-BIS(OXIDANYL)OXOLAN-2-YL)METHOXY-OXIDANYL-PHOSPHORYL)OXY-4-OXIDANYL-6-((1S,2S)-1,2,3-TRIS(OXIDANYL)PROPYL)OXANE-2-CARBOXYLIC ACID
    • (2R,4S,5R,6R)-5-acetamido-2-[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
    • Cytidine 5'-monophosphate N-acetylneuraminic acid
    • DB02485
    • cytidine 5'-(5-acetamido-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosylonic acid monophosphate)
    • CMP-Sialic acid
    • CMP-N-acylneuraminate
    • HY-112942
    • Cytidine 5'-monophosphate-N-acetylneuraminic acid
    • CMP-Neu5Ac; CMP-Sialic Acid, Monosodium Salt
    • CMP-N-acetyl-beta-neuraminic acid
    • Cytidine-5'-monophospho 5-acetamido-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosonic acid
    • C00128
    • (2R,4S,5R)-5-acetamido-2-((((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryloxy)-4-hydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
    • CMP-N-acetylneuraminate
    • (2R,4S,5R,6R)-2-[({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy]-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
    • CMP-N-acetylneuraminic acid
    • NEURAMINIC ACID, N-ACETYL-, 2-ESTER WITH 5'-CYTIDYLIC ACID
    • CYTIDINE-5'-MONOPHOSPHATE-5-N-ACETYLNEURAMINIC ACID
    • 22-12-8
    • Cmp-D-N-acetylneuraminic acid
    • CHEBI:16556
    • SCHEMBL122854
    • (2R,4S,5R,6R)-5-(acetylamino)-2-{[(S)-{[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]oxy}-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]tetrahydro-2H-pyran-2-carboxylic acid (non-preferred name)
    • 3063-71-6
    • cytidine-5'-monophospho-N-acetylneuraminic acid
    • Cytidine-5-monophospho-N-acetylneuraminic acid
    • CHEBI:228281
    • CYTIDINE 5'-MONOPHOSPHO-N-
    • cytidine-5'-monophosphono-N-acetylneuraminic acid
    • CHEMBL1234647
    • Acetylneuraminic acid, CMP
    • .BETA.-NEURAMINIC ACID, N-ACETYL-, 2-(HYDROGEN 5'-CYTIDYLATE)
    • (2R,4S,5R,6R)-5-Acetamido-2-(((((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)-4-hydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
    • CMP-Neu5Ac
    • CMP-Neu5Ac.2Na; CYTIDINE 5'-MONOPHOSPHO-N-; CYTIDINE-5'-MONOPHOSPHATE-5-N-ACETYLNEURAMINIC ACID; CMP-Neu5Ac
    • N-ACETYL-.BETA.-NEURAMINIC ACID 2-(HYDROGEN 5'-CYTIDYLATE)
    • NCC
    • T8I6M8AXA0
    • cytidine monophosphate N-acetylneuraminic acid
    • 1ST168996
    • NS00070403
    • GTPL4663
    • CS-0069697
    • Q27076132
    • CMP-beta-Neu5Ac
    • cytidine monophosphate N-acetylneuraminate
    • CMP-NeuNAc
    • F76225
    • Inchi: 1S/C20H31N4O16P/c1-7(26)22-12-8(27)4-20(18(32)33,39-16(12)13(29)9(28)5-25)40-41(35,36)37-6-10-14(30)15(31)17(38-10)24-3-2-11(21)23-19(24)34/h2-3,8-10,12-17,25,27-31H,4-6H2,1H3,(H,22,26)(H,32,33)(H,35,36)(H2,21,23,34)/t8-,9+,10+,12+,13+,14+,15+,16+,17+,20+/m0/s1
    • InChI Key: TXCIAUNLDRJGJZ-BILDWYJOSA-N
    • SMILES: P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O)O[C@@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O

Computed Properties

  • Exact Mass: 614.14726791g/mol
  • Monoisotopic Mass: 614.14726791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.7
  • Topological Polar Surface Area: 321Ų

5-acetylamino-2-[[5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid Related Literature

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